Cas no 926-54-5 (trans-2-Methyl-1,3-pentadiene)

• Product Name: trans-2-Methyl-1,3-pentadiene
• CAS No: 926-54-5
• MF: C₆H₁₀
• MW: 82.1436018943787
• CID: 812508
• PubChem ID: 638070
• Update Time: 2025-04-19

trans-2-Methyl-1,3-pentadiene Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentadiene,2-methyl-, (3E)-
• TRANS-2-METHYL-1,3-PENTADIENE
• 2-METHYL-1,3-PENTADIENE
• 2-Methyl-1,3-pentandiene
• 2-methyl-1,trans-3-pentadiene
• 2-methylpenta-1,3-diene
• 2-methylpentadiene
• Einecs 213-136-2
• trans-2-methylpenta-1,3-diene
• trans-2-methylpentadiene
• AKOS006229866
• 926-54-5
• (3E)-2-methylpenta-1,3-diene
• (E)-CH2=C(CH3)CH=CHCH3
• NSC 123452
• NSC-123452
• 2-Methyl-1,3-pentadiene,c&t
• NS00079680
• 2-methyl-penta-1,3-trans-diene
• UNII-RU7NHQ8VSH
• 1,3-pentadiene, 2-methyl-, (3E)-
• EINECS 214-264-1
• 2,4-Dimethyl-1,3-butadiene
• InChI=1/C6H10/c1-4-5-6(2)3/h4-5H,2H2,1,3H3/b5-4
• W-109642
• 1,3-Pentadiene, 2-methyl-, (E)-
• RU7NHQ8VSH
• DTXSID101020907
• NSC123452
• CH2=C(CH3)CH=CHCH3
• trans-2-Methyl-1,3-pentadiene

• Inchi： 1S/C6H10/c1-4-5-6(2)3/h4-5H,2H2,1,3H3/b5-4+
• InChI Key： RCJMVGJKROQDCB-SNAWJCMRSA-N
• SMILES： C(=C)(C)/C=C/C

Computed Properties

• Exact Mass: 82.07830
• Monoisotopic Mass: 82.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.718 g/mL at 25 °C(lit.)
• Melting Point: -94.9°C (estimate)
• Boiling Point: 75-76 °C(lit.)
• Flash Point: -8 °C
• Refractive Index: n20/D 1.445(lit.)
• PSA: 0.00000
• LogP: 2.13860
• Solubility: Not determined

trans-2-Methyl-1,3-pentadiene Security Information

• Hazardous Material transportation number：UN 2461 3/PG 2
• Hazard Category Code： 11-36/37/38-65
• Safety Instruction： S16; S26; S36; S62
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38; R65
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons